Cas no 75436-59-8 (Hexanoic acid, 2-methyl-4-oxo-, methyl ester)

• Product Name: Hexanoic acid, 2-methyl-4-oxo-, methyl ester
• CAS No: 75436-59-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 539535
• PubChem ID: 12593956
• Update Time: 2025-04-19

Hexanoic acid, 2-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-methyl-4-oxo-, methyl ester
• methyl 2-methyl-4-oxohexanoate
• SCHEMBL14279451
• 75436-59-8
• 2-methyl-4-oxo-hexanoic acid methyl ester
• AKOS010910322
• DTXSID00503708

• Inchi： 1S/C8H14O3/c1-4-7(9)5-6(2)8(10)11-3/h6H,4-5H2,1-3H3
• InChI Key： GHXIKMWOQBSQSN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CC(CC)=O)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37